Benin
Benin
Butocin is a S-substituted analog of mercaptopurine and purine antagonist with cytostatic activity. Butocin inhibits purine nucleotide synthesis and DNA replication.
Brand Name:
Vulcanchem
CAS No.:
22181-94-8
VCID:
VC0007112
InChI:
InChI=1S/C14H19N5O3S/c1-2-22-11(21)7-15-10(20)5-3-4-6-23-14-12-13(17-8-16-12)18-9-19-14/h8-9H,2-7H2,1H3,(H,15,20)(H,16,17,18,19)
SMILES:
CCOC(=O)CNC(=O)CCCCSC1=NC=NC2=C1NC=N2
Molecular Formula:
C₁₄H₁₉N₅O₃S
Molecular Weight:
337.4 g/mol
Benin
CAS No.: 22181-94-8
Inhibitors
VCID: VC0007112
Molecular Formula: C₁₄H₁₉N₅O₃S
Molecular Weight: 337.4 g/mol
| CAS No. | 22181-94-8 |
|---|---|
| Product Name | Benin |
| Molecular Formula | C₁₄H₁₉N₅O₃S |
| Molecular Weight | 337.4 g/mol |
| IUPAC Name | ethyl 2-[5-(7H-purin-6-ylsulfanyl)pentanoylamino]acetate |
| Standard InChI | InChI=1S/C14H19N5O3S/c1-2-22-11(21)7-15-10(20)5-3-4-6-23-14-12-13(17-8-16-12)18-9-19-14/h8-9H,2-7H2,1H3,(H,15,20)(H,16,17,18,19) |
| Standard InChIKey | GOZRRIWDZQPGMN-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CNC(=O)CCCCSC1=NC=NC2=C1NC=N2 |
| Canonical SMILES | CCOC(=O)CNC(=O)CCCCSC1=NC=NC2=C1NC=N2 |
| Description | Butocin is a S-substituted analog of mercaptopurine and purine antagonist with cytostatic activity. Butocin inhibits purine nucleotide synthesis and DNA replication. |
| Synonyms | utocin butocine butoglycine N-(5-(6-purinylthio)valeryl)glycine ethyl ester NSC-172755 |
| Reference | [1]. J. Marhan. Mutagenicity of cytostatic drugs in a bacterial system. Folia Microbiologica October 1995, Volume 40, Issue 5, pp 462-466.[2]. J. Marhan. Mutagenicity of cytostatic drugs in a bacterial system. Folia Microbiologica October 1995, Volume 40, Issue 5, pp 462-466. |
| PubChem Compound | 89617 |
| Last Modified | Nov 11 2021 |
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